Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-56-0x300.png)
115041-56-0 structure
Product Name:Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
CAS No:115041-56-0
Molecular Formula:C23H29N3O3S
Molecular Weight:427.55966
CID:161218
PubChem ID:3087546
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
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- Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
- N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
- BRN 5166605
- Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
- N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
- 115041-56-0
- DTXSID70921596
-
- InChIKey: MFZMYMAFJAIOGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
- SMILES: C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 427.19317
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 427.19296297g/mol
- Heavy Atom Count: 30
- Complexity: 684
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 69.72
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Related Literature
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Chaobo Liang,Ping Song,Yali Zhang,Xiangteng Ma,Fengqi Qi,Hongbo Gu,Jie Kong,Dapeng Cao,Junwei Gu Nanoscale, 2019,11, 22590-22598
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3. Synthesis and electroluminescence of novel white fluorescence quantum dots based on a Zn–Ga–S host†Wen-Jin Zhang,Fan Cao,Haoran Wang,Qianqian Wu,Xuyong Yang Chem. Commun., 2019,55, 14206-14209
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Ziqing Tang,Feng Chen,Qiang Chen,Lin Zhu,Xiaoqiang Yan,Hong Chen,Baiping Ren,Jia Yang,Gang Qin,Jie Zheng Polym. Chem., 2017,8, 4659-4672
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Mancheng Liu,Xilin Wu,Changlun Chen,Jun Hu,Jie Li,Xiangke Wang Dalton Trans., 2022,51, 16027-16028
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Alei Liu,Hong Lin,Wenwei Tang,Zesen Lin,Weina Zhang,Zhengjian Qi,Xiaofei Gu,Yueqi Mo,Lintao Hou J. Mater. Chem. C, 2020,8, 9303-9312
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7. Back cover
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Takashi Yanagishita,Kantaro Yuda,Toshiaki Kondo,Hideki Masuda Mater. Adv., 2023,4, 4369-4376
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Artur F. Keppler,Fernando H. Bartoloni Dalton Trans., 2020,49, 16034-16046
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10. Back cover
115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-) Related Products
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